Cas no 1795194-27-2 (N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-6-methoxy-1H-indole-2-carboxamide)

• Product Name: N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-6-methoxy-1H-indole-2-carboxamide
• CAS No: 1795194-27-2
• MF: C₂₂H₂₀N₄O₄
• MW: 404.418604850769
• CID: 5368419
• Update Time: 2025-08-03

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-6-methoxy-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-6-methoxy-1H-indole-2-carboxamide

• Inchi： 1S/C22H20N4O4/c1-28-16-7-6-14-8-19(25-18(14)9-16)22(27)24-15-10-23-26(11-15)12-17-13-29-20-4-2-3-5-21(20)30-17/h2-11,17,25H,12-13H2,1H3,(H,24,27)
• InChI Key： LJDAECNAKNIBOT-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(OC)=C2)C=C1C(NC1=CN(CC2OC3=CC=CC=C3OC2)N=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-6-methoxy-1H-indole-2-carboxamide

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-6-methoxy-1H-indole-2-carboxamide

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-6-methoxy-1H-indole-2-carboxamide is a complex organic compound with the CAS number 1795194-27-2. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring and an indole moiety. The presence of these structural elements makes it a promising candidate for various applications in the fields of pharmacology and materials science.

The molecular structure of this compound is characterized by a pyrazole ring substituted with a benzodioxin group and an indole ring with a methoxy substituent. The benzodioxin group, which is a derivative of benzene with two oxygen atoms in the ring, contributes to the compound's stability and potential bioactivity. The indole moiety, on the other hand, is known for its ability to interact with various biological targets, making it a valuable component in drug design.

Recent studies have highlighted the potential of this compound in antimicrobial research. Researchers have found that the benzodioxin substituent enhances the compound's ability to inhibit bacterial growth without causing significant toxicity to human cells. This property makes it a strong candidate for developing new antibiotics, especially in light of the increasing resistance of bacteria to conventional drugs.

In addition to its antimicrobial properties, this compound has shown promise in anticancer research. The indole group has been linked to anti-proliferative effects in various cancer cell lines. Furthermore, the carboxamide functional group at the core of the molecule facilitates interactions with specific proteins involved in cell cycle regulation, potentially leading to novel cancer therapeutic agents.

The synthesis of N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-6-methoxy-1H-indole-2-carboxamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels, ensuring its suitability for both laboratory and industrial applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity. Initial studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is required to fully understand its long-term effects on ecosystems.

In terms of industrial applications, this compound has potential uses in the development of high-performance materials. Its unique electronic properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The presence of aromatic rings and heteroatoms enhances its conductivity and stability under various operating conditions.

Looking ahead, ongoing research aims to explore the stereochemical properties of this compound. Understanding its three-dimensional structure could provide insights into optimizing its bioavailability and efficacy as a drug candidate. Additionally, efforts are being made to scale up its production using sustainable methods that minimize resource consumption and waste generation.

In conclusion, N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-6-methoxy-1H-indole-2-carboxamide (CAS No: 1795194-27-2) is a versatile compound with significant potential across multiple scientific domains. Its unique structural features and promising biological activities make it a focal point for future research and development efforts.